Cas no 919118-72-2 (Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro-)

Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro- structure
919118-72-2 structure
Product Name:Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro-
CAS No:919118-72-2
MF:C13H10ClNO3
MW:263.676402568817
CID:765599
PubChem ID:66755337
Update Time:2025-04-19

Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro-
    • 2-(4-chlorophenoxy)-4-methyl-1-nitrobenzene
    • 919118-72-2
    • UMMWOEBAHMGFEH-UHFFFAOYSA-N
    • SCHEMBL641434
    • DTXSID00735704
    • Inchi: 1S/C13H10ClNO3/c1-9-2-7-12(15(16)17)13(8-9)18-11-5-3-10(14)4-6-11/h2-8H,1H3
    • InChI Key: UMMWOEBAHMGFEH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OC1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 263.0349209g/mol
  • Monoisotopic Mass: 263.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 55Ų
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